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Cat. No.: B124117 Get Quote

Technical Guide: Indole-4-boronic acid pinacol
ester
For Researchers, Scientists, and Drug Development Professionals

Abstract
Indole-4-boronic acid pinacol ester is a key building block in synthetic organic chemistry,

particularly valued in the pharmaceutical industry for its role in constructing complex molecular

architectures through cross-coupling reactions. This technical guide provides a summary of its

known physicochemical properties and a detailed experimental protocol for its application in

Suzuki-Miyaura cross-coupling reactions. While a specific, publicly available, fully determined

crystal structure with detailed bond lengths and angles for Indole-4-boronic acid pinacol ester

could not be located in the preparation of this guide, this document serves as a practical

resource for its use in a laboratory setting. A promising reference to a crystal structure exists in

the Crystallography Open Database (COD) under the identifier 4133921, though the detailed

crystallographic data was not accessible.[1]

Physicochemical Properties
Indole-4-boronic acid pinacol ester is a solid compound at room temperature with established

chemical and physical characteristics.[2][3] The following table summarizes its key quantitative

data.
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Property Value Source(s)

Molecular Formula C₁₄H₁₈BNO₂ [1][4]

Molecular Weight 243.11 g/mol [1][3][4]

CAS Number 388116-27-6 [3]

Appearance Solid [3]

Melting Point 168-173 °C [3]

Purity Typically ≥95% [3]

Experimental Protocols
Synthesis and Purification
The synthesis of Indole-4-boronic acid pinacol ester can be achieved through various

methods, with a common approach involving the palladium-catalyzed cross-coupling of a

protected indole derivative with a diboron reagent. Purification is often performed using column

chromatography. To mitigate hydrolysis of the boronic ester on silica gel, a boric acid-treated

silica gel is recommended.

Application in Suzuki-Miyaura Cross-Coupling
Reactions
Indole-4-boronic acid pinacol ester is frequently utilized as a coupling partner in Suzuki-

Miyaura reactions to introduce an indole-4-yl moiety onto various scaffolds.[2] The following is

a representative experimental protocol.

Reaction Scheme:
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Reactants

Reagents & Conditions

Products

Indole-4-boronic acid
pinacol ester

4-Aryl-1H-indole
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(X = Br, I)

PdCl₂(PPh₃)₂  Catalyst

2M aq. Na₂CO₃

 Base

1,4-Dioxane

 Solvent

Reflux, under Argon

 Conditions

Boronic acid byproducts
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Caption: Suzuki-Miyaura cross-coupling of Indole-4-boronic acid pinacol ester.

Materials:

Indole-4-boronic acid pinacol ester

Aryl halide (e.g., 2-(benzyloxy)-3-bromo-5-nitropyridine)
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Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

2 M aqueous sodium carbonate (Na₂CO₃) solution

1,4-Dioxane

Ethyl acetate

Water

Magnesium sulfate (MgSO₄)

Argon gas supply

Standard glassware for organic synthesis

Procedure:

To a solution of the aryl halide (1.0 equivalent) in 1,4-dioxane, add Indole-4-boronic acid
pinacol ester (1.5 equivalents) and the 2 M aqueous solution of Na₂CO₃ (5.0 equivalents).

Degas the mixture with a stream of argon for 10 minutes.

Add the palladium catalyst, PdCl₂(PPh₃)₂ (0.05 equivalents), to the reaction mixture.

Heat the solution to reflux and maintain under an argon atmosphere overnight.

After cooling to room temperature, add ethyl acetate and wash the mixture with water.

Dry the organic phase over MgSO₄ and filter.

Concentrate the solvent under reduced pressure to yield the crude product, which can be

further purified by column chromatography.

Workflow Visualization
The following diagram illustrates the general workflow for the Suzuki-Miyaura cross-coupling

reaction described above.
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Caption: General workflow for Suzuki-Miyaura cross-coupling.
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Safety Information
Indole-4-boronic acid pinacol ester is classified with the following hazard statements: H315

(Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[1] Appropriate personal protective equipment, including gloves, safety glasses, and a

lab coat, should be worn when handling this compound. All manipulations should be carried out

in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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